molecular formula C8H6ClFN2 B8634315 2-(5-Amino-2-chloro-4-fluorophenyl)acetonitrile

2-(5-Amino-2-chloro-4-fluorophenyl)acetonitrile

Cat. No.: B8634315
M. Wt: 184.60 g/mol
InChI Key: OGFVQFUONFUOEC-UHFFFAOYSA-N
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Description

2-(5-Amino-2-chloro-4-fluorophenyl)acetonitrile is a useful research compound. Its molecular formula is C8H6ClFN2 and its molecular weight is 184.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6ClFN2

Molecular Weight

184.60 g/mol

IUPAC Name

2-(5-amino-2-chloro-4-fluorophenyl)acetonitrile

InChI

InChI=1S/C8H6ClFN2/c9-6-4-7(10)8(12)3-5(6)1-2-11/h3-4H,1,12H2

InChI Key

OGFVQFUONFUOEC-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1N)F)Cl)CC#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Hydrogen is injected at 25°-30° C., under normal pressure, into a mixture consisting of 8.9 g of 2-chloro-4-fluoro-5-nitrobenzyl cyanide, 1 g of Raney nickel in 90 ml of absolute ethanol, until the stoichiometric amount of hydrogen has been absorbed. After completion of the absorption of hydrogen, the reaction mixture is filtered and the alkaline filtrate is concentrated by evaporation. The residue consists of 7.5 g of 5-amino-2-chloro-4-fluorobenzyl cyanide having a melting point of 85°-86° C.
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90 mL
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Synthesis routes and methods II

Procedure details

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